Cas no 497834-37-4 (Pentanoic acid, 2,4-dioxo-, 2-cyanoethyl ester)
497834-37-4 structure
Product Name:Pentanoic acid, 2,4-dioxo-, 2-cyanoethyl ester
CAS No:497834-37-4
MF:C8H9NO4
MW:183.161362409592
CID:1532205
Update Time:2024-08-23
Pentanoic acid, 2,4-dioxo-, 2-cyanoethyl ester Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 2,4-dioxo-, 2-cyanoethyl ester
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- Inchi: 1S/C8H9NO4/c1-6(10)5-7(11)8(12)13-4-2-3-9/h2,4-5H2,1H3
- InChI Key: ZPWAQUBVOVDUGD-UHFFFAOYSA-N
- SMILES: C(OCCC#N)(=O)C(=O)CC(=O)C
Computed Properties
- Exact Mass: 183.05317
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 324.7±22.0 °C(Predicted)
- PSA: 84.23
- pka: 6.42±0.46(Predicted)
Pentanoic acid, 2,4-dioxo-, 2-cyanoethyl ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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